N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C17H11N3OS/c21-16(12-9-10-18-13-6-2-1-5-11(12)13)20-17-19-14-7-3-4-8-15(14)22-17/h1-10H,(H,19,20,21)
• InChI Key: ZSUHDOUVFKUCTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C17H11N3OS
• Molecular Weight: 305.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide, also known as BTQ, is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. BTQ is a heterocyclic compound that contains both benzothiazole and quinoline moieties. This compound has been synthesized using various methods and has been found to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide is still not fully understood. However, it has been reported that N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide exerts its biological activities by interacting with specific targets in cells. For example, N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the activity of enzymes involved in bacterial and viral infections.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has been found to exhibit various biochemical and physiological effects. In cancer cells, N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has been reported to induce DNA damage, inhibit the expression of oncogenes, and activate tumor suppressor genes. In bacterial and viral infections, N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has been reported to inhibit the activity of enzymes such as DNA gyrase and reverse transcriptase. N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has also been found to induce the production of reactive oxygen species, which can lead to oxidative stress and cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide in lab experiments is its relatively simple synthesis method. N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide is also stable under various conditions and can be easily purified. However, one of the limitations of using N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide is its low solubility in water, which can limit its application in certain experiments. N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide also exhibits some toxicity towards normal cells, which can pose a challenge in developing therapeutic applications.

Future Directions

There are several future directions for the research on N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide. One of the directions is to investigate the potential of N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide as a therapeutic agent for various diseases such as cancer, bacterial and viral infections, and neurodegenerative diseases. Another direction is to develop new synthetic methods for N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide that can improve its solubility and reduce its toxicity towards normal cells. Furthermore, the development of new fluorescent probes and photosensitizers based on N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide can also be explored. Overall, the research on N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has shown promising results and has the potential to contribute to various fields of science.

Synthesis Methods

Several methods have been reported for the synthesis of N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide. One of the most common methods involves the condensation reaction between 2-aminobenzothiazole and 2-cyanophenyl-4-carboxaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to obtain N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide. Other methods include the use of different aldehydes or ketones as starting materials and the use of different bases or solvents.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has been extensively studied for its potential in various fields such as medicinal chemistry, biochemistry, and biotechnology. It has been found to exhibit promising activities such as anticancer, antimicrobial, and antiviral activities. N-(1,3-benzothiazol-2-yl)quinoline-4-carboxamide has also been investigated for its potential as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.